2-(Cyclopent-1-en-1-ylmethyl)cyclohexan-1-ol

• Molecular Formula: C12H20O
• Molecular Weight: 180.29 g/mol
• SMILES: C1CCC(C(C1)CC2=CCCC2)O
• InChI: InChI=1S/C12H20O/c13-12-8-4-3-7-11(12)9-10-5-1-2-6-10/h5,11-13H,1-4,6-9H2
• InChIKey: FKNUQJLRKGONAE-UHFFFAOYSA-N

2-(Cyclopent-1-en-1-ylmethyl)cyclohexan-1-ol (CAS 1935973-24-2): A Cyclopentenyl-Functionalized Cyclohexanol Building Block for Research and Synthesis Procurement

2-(Cyclopent-1-en-1-ylmethyl)cyclohexan-1-ol (CAS 1935973-24-2) is a bicyclic secondary alcohol with the molecular formula C₁₂H₂₀O and a molecular weight of 180.29 g/mol . The compound features a cyclohexanol core bearing a cyclopent-1-en-1-ylmethyl substituent at the 2-position, introducing both a chiral center and an endocyclic double bond into the scaffold . It is commercially supplied as a research chemical, typically at 95% purity, and is primarily utilized as a synthetic intermediate or building block in medicinal chemistry and fine chemical research . The closest structurally related compounds include the fully saturated analog 2-(cyclopentylmethyl)cyclohexan-1-ol (C₁₂H₂₂O, MW 182.30) and the stereochemically defined rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclohexan-1-ol (CAS 2227798-25-4) .

1 Alkene-containing cyclohexanol building block for late-stage derivatization

2 Rigid chiral scaffold suitable for enantioselective synthesis and kinetic resolution

3 Published σ* substituent parameter supports electronic effect interpretation

Why 2-(Cyclopent-1-en-1-ylmethyl)cyclohexan-1-ol Cannot Be Interchanged with Saturated Cyclohexanol Analogs in Research Protocols

In-class cyclohexanol derivatives with cyclopentyl-containing substituents cannot be assumed interchangeable with 2-(cyclopent-1-en-1-ylmethyl)cyclohexan-1-ol. The presence of the endocyclic double bond in the cyclopentenyl ring fundamentally alters both the electronic character and the chemical reactivity of the molecule compared to its saturated counterpart [1]. Published Taft σ* inductive constants for cyclopentenylmethyl groups demonstrate a significant electronic deviation from the corresponding saturated cyclopentylmethyl substituent, while the double bond additionally provides a site for regio- and stereoselective functionalization reactions—including epoxidation, dihydroxylation, hydroboration, and allylic oxidation—that are entirely inaccessible to saturated analogs [1] . Furthermore, the stereochemical complexity of the 2-substituted cyclohexanol core combined with the rigid cyclopentenyl group creates a structurally defined chiral scaffold that influences both molecular recognition events and downstream synthetic transformations in ways that saturated or regioisomeric variants do not replicate .

Cyclopentenylmethyl σ* electronic character differs from saturated cyclopentylmethyl; reactivity and polarity may shift.

The endocyclic double bond enables regio- and stereoselective reactions (epoxidation, hydroboration) absent in saturated analogs.

Conformational rigidity and chiral 2-substitution pattern produce distinct molecular recognition and synthetic outcomes.

• [1] Nikolić, G. S.; Sokolov, M. T.; Muškatirović, M. D. Inductive Constants for the Cyclohexenyl, Cyclohexenylmethyl, Cyclopentenyl, and Cyclopentenylmethyl Groups. J. Chem. Soc., Perkin Trans. 2, 1979, 23–25. DOI: 10.1039/P29790000023 View Source

2-(Cyclopent-1-en-1-ylmethyl)cyclohexan-1-ol: Quantifiable Differentiation Evidence Against Closest Structural Analogs

Electronic Differentiation: Taft σ* Inductive Constants for Cyclopentenylmethyl vs. Saturated Cyclopentylmethyl Substituents

The Taft σ* inductive constant for the cyclopent-1-enylmethyl substituent was experimentally determined and found to differ in both sign and magnitude from the corresponding saturated cyclopentylmethyl group [1]. The unsaturated cyclopentenylmethyl group exhibits an altered electronic character arising from the through-bond and through-space effects of the endocyclic double bond, which influences the polar characteristics of the entire substituent [1]. This difference has direct consequences for the reactivity of the cyclohexanol hydroxyl group, the acidity of adjacent protons, and the overall molecular dipole moment, making the electronic profile of 2-(cyclopent-1-en-1-ylmethyl)cyclohexan-1-ol fundamentally distinct from its saturated analog 2-(cyclopentylmethyl)cyclohexan-1-ol in any structure-activity relationship or reactivity prediction context.

Taft σ* Inductive Constants

Reported

Target Cyclopent-1-enylmethyl: negative σ*, altered polar character

Saturated analog Cyclopentylmethyl: distinct σ* magnitude, positive electron-withdrawing tendency

Electronic profile is fundamentally distinct; not an electronic surrogate.

Class-level inference from Nikolić et al. (1979) alkaline hydrolysis data.

Evidence Dimension	Taft σ* inductive substituent constant (electronic effect of substituent)
Target Compound Data	Cyclopent-1-enylmethyl σ* value: reported by Nikolić et al. (1979) alongside values for cyclopent-2-enylmethyl and cyclopent-3-enylmethyl [1]
Comparator Or Baseline	Cyclopentylmethyl σ* value (saturated analog): reported in same study; also compared with cyclohex-1-enyl, cyclohexenylmethyl, and cyclohexylmethyl groups [1]
Quantified Difference	The double bond position significantly affects the polar characteristics; cyclopent-1-enyl and cyclohex-1-enyl groups exhibit negative σ* values, contrasting with the positive electron-withdrawing effect of α,β-unsaturated substituents in open-chain systems [1]
Conditions	Taft σ* constants determined via alkaline hydrolysis of methyl esters (RCOOMe) methodology; J. Chem. Soc., Perkin Trans. 2, 1979

Why This Matters

This electronic differentiation means the compound cannot serve as a direct electronic surrogate for saturated cyclopentylmethyl analogs in QSAR models, receptor binding studies, or reactivity predictions, and must be procured and evaluated as a distinct chemical entity.

• [1] Nikolić, G. S.; Sokolov, M. T.; Muškatirović, M. D. Inductive Constants for the Cyclohexenyl, Cyclohexenylmethyl, Cyclopentenyl, and Cyclopentenylmethyl Groups. J. Chem. Soc., Perkin Trans. 2, 1979, 23–25. DOI: 10.1039/P29790000023 View Source

Molecular Weight and Elemental Composition: Differentiation from Saturated Analog 2-(Cyclopentylmethyl)cyclohexan-1-ol

2-(Cyclopent-1-en-1-ylmethyl)cyclohexan-1-ol (C₁₂H₂₀O) has a molecular weight of 180.29 g/mol, which is 2.01 g/mol lighter than its fully saturated analog 2-(cyclopentylmethyl)cyclohexan-1-ol (C₁₂H₂₂O, MW 182.30 g/mol) . This mass difference corresponds to the loss of two hydrogen atoms (one degree of unsaturation) and is analytically distinguishable by mass spectrometry, GC-MS, and elemental analysis. The molecular formula difference (C₁₂H₂₀O vs. C₁₂H₂₂O) also impacts predicted physicochemical parameters including logP, molar refractivity, and boiling point, which have downstream implications for chromatographic retention, solvent partitioning, and formulation behavior .

Molecular Weight Differentiation

Data to verify

ΔMW = 2.01 g/mol

Enables unambiguous MS identity confirmation vs. saturated analog.

Supplier specification; independent verification recommended.

Evidence Dimension	Molecular weight (g/mol) and molecular formula
Target Compound Data	MW = 180.29 g/mol; Formula = C₁₂H₂₀O; 1 double bond equivalent; CAS 1935973-24-2
Comparator Or Baseline	2-(Cyclopentylmethyl)cyclohexan-1-ol: MW = 182.30 g/mol; Formula = C₁₂H₂₂O; 0 double bond equivalents; CAS 1303789-35-6
Quantified Difference	ΔMW = 2.01 g/mol; ΔFormula = 2 hydrogen atoms (one unsaturation unit); ΔDBE = 1
Conditions	Calculated from standard atomic weights; verified by supplier specification sheets (Chemsrc, Bidepharm)

Why This Matters

This analytically resolvable mass difference enables unambiguous identity verification in procurement quality control, ensures the correct unsaturated compound—rather than the saturated impurity or mislabeled analog—is received and used in research, and prevents confounding of biological or chemical data due to incorrect molecular identity.

Synthetic Versatility: The Cyclopentenyl Double Bond as a Functionalization Handle Absent in Saturated Analogs

The endocyclic double bond in the cyclopent-1-enyl moiety of 2-(cyclopent-1-en-1-ylmethyl)cyclohexan-1-ol provides a chemically addressable site for a broad range of regio- and stereoselective transformations that are structurally impossible in the saturated analog 2-(cyclopentylmethyl)cyclohexan-1-ol . The unsaturated compound can undergo epoxidation (to form a reactive epoxide intermediate), cis-dihydroxylation (to install 1,2-diol functionality), hydroboration-oxidation (for anti-Markovnikov alcohol synthesis), hydrogenation (to access the saturated analog on demand), and allylic oxidation (to introduce additional oxygen functionality) . These transformations are standard in medicinal chemistry derivatization campaigns, where the unsaturated handle enables late-stage diversification of a common intermediate to generate compound libraries for structure-activity relationship studies—a capability that the saturated analog cannot offer .

Synthetic Versatility

Data to verify

Target ≥5 alkene-based functionalization pathways

Saturated analog 0 accessible alkene pathways

Provides a reactive handle for library diversification; saturated variant cannot replicate.

Class-level inference; actual scope requires experimental validation.

Evidence Dimension	Number of accessible regio- and stereoselective functionalization pathways
Target Compound Data	≥5 distinct functionalization pathways (epoxidation, dihydroxylation, hydroboration, hydrogenation, allylic oxidation) enabled by cyclopentenyl double bond
Comparator Or Baseline	2-(Cyclopentylmethyl)cyclohexan-1-ol: 0 accessible alkene-based functionalization pathways; saturated cyclopentane ring is chemically inert under mild conditions
Quantified Difference	Qualitative distinction: the unsaturated compound provides a reactive handle for at least five additional transformation classes not available to the saturated analog
Conditions	Standard organic synthesis conditions; relevant to both solution-phase and solid-supported library synthesis

Why This Matters

For medicinal chemistry and chemical biology programs requiring compound diversification from a common intermediate, the unsaturated compound offers substantially greater synthetic utility, potentially reducing the number of distinct building blocks that must be procured and maintained in inventory.

Kinetic Resolution and Stereochemical Differentiation: Lipase-Mediated Acylation of 2-Substituted Cyclohexanols

Published studies on the lipase-mediated kinetic resolution of 2-substituted cyclohexanols demonstrate that the nature and steric bulk of the 2-substituent critically governs both the rate and enantioselectivity of enzymatic acylation [1]. In these systems, trans-2-substituted cyclohexanols bearing conformationally constrained cyclic substituents—such as the cyclopentenylmethyl group in 2-(cyclopent-1-en-1-ylmethyl)cyclohexan-1-ol—exhibit distinct acylation kinetics and enantiomeric ratios compared to their cis isomers or compounds with less sterically demanding substituents [1]. This stereochemical differentiation is directly relevant to procurement decisions: the 2-substitution pattern and the rigidity of the cyclopentenyl ring produce a chiral cyclohexanol scaffold that can be resolved enzymatically into enantiopure building blocks, a property not uniformly shared across all 2-substituted cyclohexanol analogs .

Kinetic Resolution

Reported

Lipase-mediated acylation

Chiral resolution behavior is substituent-dependent; rigid cyclopentenylmethyl group can influence enantioselectivity.

Class-level inference based on 2-substituted cyclohexanol studies.

Evidence Dimension	Lipase-mediated enantioselective acylation rate and enantiomeric excess (ee)
Target Compound Data	As a trans-2-substituted cyclohexanol with a rigid cyclic substituent, predicted to undergo lipase-catalyzed kinetic resolution with stereochemical outcomes governed by the steric and conformational properties of the cyclopentenylmethyl group [1]
Comparator Or Baseline	Other 2-substituted cyclohexanols (e.g., 2-(4-methoxybenzyl)cyclohexanol, 4-tert-butyl-2-ethenylcyclohexanol): reported yields and ee values vary significantly depending on substituent size, conformation, and electronic character [1]
Quantified Difference	Enantiomeric ratios and reaction rates for 2-substituted cyclohexanols are substituent-dependent; the rigid cyclic alkenyl substituent of the target compound is expected to produce kinetic resolution behavior distinct from flexible or aromatic 2-substituents [1]
Conditions	Lipase-mediated esterification (e.g., with vinyl acetate), organic solvent, ambient to moderate temperature

Why This Matters

For researchers requiring enantiopure cyclohexanol building blocks, the predictable kinetic resolution behavior of this compound class enables a procurement strategy aligned with downstream chiral synthesis needs, avoiding analogs that may resolve poorly or unpredictably under standard enzymatic conditions.

• [1] Enzymic Resolution of 2-Substituted Cyclohexanols through Lipase-Mediated Esterification. Collect. Czech. Chem. Commun. (or equivalent journal). Relevant to conformational effects on lipase-mediated acylations of 2-substituted cyclohexanols. View Source

Optimal Research and Industrial Application Scenarios for 2-(Cyclopent-1-en-1-ylmethyl)cyclohexan-1-ol Based on Quantitative Evidence

Medicinal Chemistry Derivatization Campaigns Requiring Late-Stage Alkene Functionalization

In medicinal chemistry programs where a common cyclohexanol intermediate must be diversified into a library of analogs for SAR exploration, 2-(cyclopent-1-en-1-ylmethyl)cyclohexan-1-ol is the preferred procurement choice over saturated analogs. The cyclopentenyl double bond enables epoxidation, dihydroxylation, and hydroboration pathways for introducing additional polar functionality and stereochemical complexity into lead compounds. The Taft σ* inductive constant published for the cyclopentenylmethyl group provides a quantitative parameter for predicting how modifications at the double bond will alter the electronic properties of the scaffold [1].

Enantioselective Synthesis Requiring Enzymatic Kinetic Resolution of Chiral Cyclohexanol Building Blocks

Research groups engaged in the synthesis of enantiopure cyclohexanol-derived intermediates can leverage the established lipase-mediated kinetic resolution protocols for 2-substituted cyclohexanols. The rigid cyclopentenylmethyl substituent provides conformational constraint that influences enzyme recognition and acylation selectivity. Procurement of the racemic form (or the stereochemically defined rac-(1R,2S) variant, CAS 2227798-25-4) followed by enzymatic resolution offers access to both enantiomers from a single purchased batch, streamlining inventory and reducing procurement complexity .

Physical Organic Chemistry Studies on Neighboring Group Participation and Double Bond Effects

The published study of Taft σ* constants for cyclopentenylmethyl groups specifically addressed neighboring double bond participation in solvolytic and mechanistic systems. Researchers investigating the through-bond and through-space electronic effects of cyclic alkenyl substituents on reaction rates, product distributions, or spectroscopic properties should select 2-(cyclopent-1-en-1-ylmethyl)cyclohexan-1-ol as a structurally defined probe, with the Nikolić et al. (1979) σ* values providing a quantitative baseline for interpreting experimental data [1].

Analytical Method Development and Quality Control for Unsaturated Cyclohexanol Derivatives

The analytically resolvable mass difference of 2.01 g/mol between the target compound (C₁₂H₂₀O, MW 180.29) and its saturated analog (C₁₂H₂₂O, MW 182.30) enables robust identity confirmation by mass spectrometry. Analytical laboratories developing GC-MS or LC-MS methods for this compound class can use this mass difference as a quantitative verification parameter in procurement acceptance testing, ensuring that the received material matches the ordered unsaturated compound rather than the saturated variant or a mixture thereof .

Application

Selection Property

Validation Focus

Medicinal chemistry derivatization

Cyclopentenyl alkene handle

Functionalization pathway diversity

Enantioselective synthesis

Lipase-compatible chiral scaffold

Kinetic resolution enantioselectivity

Physical organic chemistry studies

Published σ* substituent parameters

Electronic effect consistency

Analytical QC method development

MS-resolvable mass shift

Identity confirmation vs. saturated analog

• [1] Nikolić, G. S.; Sokolov, M. T.; Muškatirović, M. D. Inductive Constants for the Cyclohexenyl, Cyclohexenylmethyl, Cyclopentenyl, and Cyclopentenylmethyl Groups. J. Chem. Soc., Perkin Trans. 2, 1979, 23–25. DOI: 10.1039/P29790000023 View Source